Cas no 1004637-32-4 (N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-(methylsulfanyl)benzamide)

N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-(methylsulfanyl)benzamide structure
1004637-32-4 structure
Product Name:N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-(methylsulfanyl)benzamide
CAS No:1004637-32-4
MF:C19H21N5O2S
MW:383.46734213829
CID:6064471
PubChem ID:135551437
Update Time:2024-01-17

N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-(methylsulfanyl)benzamide
    • F2215-0471
    • SCHEMBL20673024
    • AKOS004953836
    • N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-methylsulfanylbenzamide
    • N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(methylthio)benzamide
    • 1004637-32-4
    • Inchi: 1S/C19H21N5O2S/c1-4-7-13-11-17(25)22-19(20-13)24-16(10-12(2)23-24)21-18(26)14-8-5-6-9-15(14)27-3/h5-6,8-11H,4,7H2,1-3H3,(H,21,26)(H,20,22,25)
    • InChI Key: AAASGYKCPWABRF-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C(NC1=CC(C)=NN1C1NC(C=C(CCC)N=1)=O)=O

Computed Properties

  • Exact Mass: 383.14159610g/mol
  • Monoisotopic Mass: 383.14159610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 114Ų

N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-(methylsulfanyl)benzamide Pricemore >>

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